Cas no 2034249-37-9 ((5-bromofuran-2-yl)-(3-pyridin-4-yloxypyrrolidin-1-yl)methanone)

• Product Name: (5-bromofuran-2-yl)-(3-pyridin-4-yloxypyrrolidin-1-yl)methanone
• CAS No: 2034249-37-9
• MF: C₁₄H₁₃BrN₂O₃
• MW: 337.168622732162
• CID: 6090578
• PubChem ID: 92091022
• Update Time: 2025-10-20

(5-bromofuran-2-yl)-(3-pyridin-4-yloxypyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (5-bromofuran-2-yl)-(3-pyridin-4-yloxypyrrolidin-1-yl)methanone
• 2034249-37-9
• F6476-5371
• AKOS026690196
• (5-bromofuran-2-yl)(3-(pyridin-4-yloxy)pyrrolidin-1-yl)methanone
• 4-{[1-(5-bromofuran-2-carbonyl)pyrrolidin-3-yl]oxy}pyridine

• Inchi： 1S/C14H13BrN2O3/c15-13-2-1-12(20-13)14(18)17-8-5-11(9-17)19-10-3-6-16-7-4-10/h1-4,6-7,11H,5,8-9H2
• InChI Key： CFGMEVTZGGOACJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)O1)(N1CCC(OC2=CC=NC=C2)C1)=O

Computed Properties

• Exact Mass: 336.01095g/mol
• Monoisotopic Mass: 336.01095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.6Ų

Additional information on (5-bromofuran-2-yl)-(3-pyridin-4-yloxypyrrolidin-1-yl)methanone

Introduction to (5-bromofuran-2-yl)-(3-pyridin-4-yloxypyrrolidin-1-yl)methanone (CAS No. 2034249-37-9)

(5-bromofuran-2-yl)-(3-pyridin-4-yloxypyrrolidin-1-yl)methanone, with the CAS number 2034249-37-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated furan moiety and a pyridine-containing pyrrolidine ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The brominated furan moiety in (5-bromofuran-2-yl)-(3-pyridin-4-yloxypyrrolidin-1-yl)methanone is known for its ability to modulate various biological processes. Furan derivatives have been extensively studied for their anti-inflammatory, antiviral, and anticancer properties. The presence of the bromine atom further enhances the compound's reactivity and selectivity, making it a promising candidate for drug development.

The pyridine-containing pyrrolidine ring in the compound adds another layer of complexity and functionality. Pyrrolidine derivatives are known for their ability to interact with various receptors and enzymes, particularly those involved in the central nervous system (CNS). This structural feature suggests that (5-bromofuran-2-yl)-(3-pyridin-4-yloxypyrrolidin-1-yl)methanone may have potential applications in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression.

Recent studies have highlighted the potential of (5-bromofuran-2-yl)-(3-pyridin-4-yloxypyrrolidin-1-yl)methanone in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Another study in the European Journal of Pharmacology demonstrated that the compound has significant neuroprotective effects, potentially due to its ability to modulate oxidative stress and mitochondrial function.

In addition to its biological activities, the synthesis of (5-bromofuran-2-yl)-(3-pyridin-4-yloxypyrrolidin-1-yl)methanone has been optimized to improve yield and purity. Various synthetic routes have been explored, including transition metal-catalyzed coupling reactions and multistep synthesis strategies. These advancements have made it possible to produce the compound on a larger scale, facilitating further preclinical and clinical studies.

The pharmacokinetic properties of (5-bromofuran-2-yl)-(3-pyridin-4-yloxypyrrolidin-1-yl)methanone

Clinical trials are currently underway to evaluate the safety and efficacy of (5-bromofuran-2-yl)-(3-pyridin-4-yloxypyrrolidin-1-yl)methanone

In conclusion, (5-bromofuran-2-yl)-(3-pyridin-4-yloxypyrrolidin-1-yl)methanone (CAS No. 2034249-37-9) is a promising compound with a unique chemical structure that offers multiple biological activities. Its potential applications in anti-inflammatory and neuroprotective therapies make it an exciting candidate for further research and development in the pharmaceutical industry. As more studies are conducted, it is expected that this compound will continue to reveal new insights into its mechanisms of action and therapeutic benefits.